Cas no 2138083-85-7 (2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine)

• Product Name: 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine
• CAS No: 2138083-85-7
• MF: C₁₄H₁₉N₃O₄S
• MW: 325.383362054825
• CID: 6193396
• PubChem ID: 165501651
• Update Time: 2025-07-21

2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine
• EN300-1169451
• 2138083-85-7
• 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine

• Inchi： 1S/C14H19N3O4S/c18-17(19)13-6-1-2-7-14(13)22(20,21)16-8-4-3-5-12(16)11-9-15-10-11/h1-2,6-7,11-12,15H,3-5,8-10H2
• InChI Key： ULLYPELEIJSXSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCCC1C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 325.10962727g/mol
• Monoisotopic Mass: 325.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Additional information on 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine

Research Brief on 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine (CAS: 2138083-85-7): Recent Advances and Applications

The compound 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine (CAS: 2138083-85-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine as a versatile scaffold for the development of novel inhibitors targeting key enzymes involved in disease pathways. Its azetidine and piperidine moieties, combined with the 2-nitrobenzenesulfonyl group, provide a unique pharmacophore that can be optimized for enhanced binding affinity and selectivity. Researchers have explored its potential in modulating protein-protein interactions and enzyme activity, particularly in the context of cancer and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. The study reported that derivatives of 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine exhibited nanomolar inhibitory activity against HDAC6, with minimal off-target effects. This specificity makes it a promising candidate for further development in oncology.

In addition to its HDAC inhibitory properties, recent research has also investigated the compound's potential as a modulator of the sigma-1 receptor, a protein involved in neuroprotection and pain management. Preliminary in vitro and in vivo studies suggest that 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine derivatives may exhibit neuroprotective effects, opening new avenues for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of this compound and its derivatives, with improved yields and purity. A 2024 study in Organic Letters described a novel catalytic asymmetric synthesis route, which provides access to enantiomerically pure forms of the compound, crucial for further pharmacological evaluation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine derivatives. Issues such as metabolic stability, oral bioavailability, and blood-brain barrier penetration are currently under investigation. Future research directions include structure-activity relationship (SAR) studies to identify the most potent and drug-like analogs, as well as preclinical evaluation in relevant disease models.

In conclusion, 2-(Azetidin-3-yl)-1-(2-nitrobenzenesulfonyl)piperidine (CAS: 2138083-85-7) represents a promising scaffold for the development of novel therapeutics, with applications spanning oncology, neurology, and beyond. Continued research efforts are expected to further elucidate its mechanisms of action and translate these findings into clinical applications.